Cas no 92798-16-8 (1,10-Phenanthroline, mono(4-methylbenzenesulfonate))
92798-16-8 structure
Product Name:1,10-Phenanthroline, mono(4-methylbenzenesulfonate)
CAS No:92798-16-8
MF:C19H16N2O3S
MW:352.406943321228
CID:813688
PubChem ID:175526
Update Time:2025-04-19
1,10-Phenanthroline, mono(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1,10-Phenanthroline, mono(4-methylbenzenesulfonate)
- 4-methylbenzenesulfonic acid,1,10-phenanthroline
- 1,10-Phenanthroline,mono(4-methylbenzenesulfonate)
- CHEMBL1522486
- 1,10-Phenanthroline, 4-methylbenzenesulfonate (1:1)
- SCHEMBL23152699
- 92798-16-8
- DTXSID3072955
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- Inchi: 1S/C12H8N2.C7H8O3S/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;1-6-2-4-7(5-3-6)11(8,9)10/h1-8H;2-5H,1H3,(H,8,9,10)
- InChI Key: TUHNJTOLXCFPHY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C=CC=C2C=CC3=CC=CN=C3C=12
Computed Properties
- Exact Mass: 352.088
- Monoisotopic Mass: 352.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 389
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.5A^2
Experimental Properties
- Boiling Point: 365.1°Cat760mmHg
- Flash Point: 164.8°C
1,10-Phenanthroline, mono(4-methylbenzenesulfonate) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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